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Compound of Interest

Diethyl malonimidate

dihydrochloride

Cat. No. B077508

Compound Name:

For Researchers, Scientists, and Drug Development Professionals
December 20, 2025

This technical guide provides comprehensive safety and handling information for Diethyl
Malonimidate Dihydrochloride (CAS No. 10344-69-1). The information herein is intended for
qualified personnel experienced in handling laboratory chemicals. All users should be familiar
with the contents of this document and the relevant Safety Data Sheet (SDS) before working
with this compound.

Hazard Identification and Classification

Diethyl Malonimidate Dihydrochloride is classified as a hazardous substance. It is crucial to
understand its potential hazards to ensure safe handling.

GHS Classification

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b077508?utm_src=pdf-interest
https://www.benchchem.com/product/b077508?utm_src=pdf-body
https://www.benchchem.com/product/b077508?utm_src=pdf-body
https://www.benchchem.com/product/b077508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.
o H319: Causes serious eye

Eye Irritation 2

irritation.

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation.

Signal Word: Warning

Hazard Pictograms:

o Exclamation Mark

Physical and Chemical Properties

A summary of the key physical and chemical properties of Diethyl Malonimidate

Dihydrochloride is provided below.

Property Value Source

Molecular Formula C7H16CI2N202

Molecular Weight 231.12 g/mol [1]
White to yellow powder or

Appearance ,
crystalline powder.

Melting Point 122 °C (decomposition) [1][2]

Solubility No specific data available.

- Stable under recommended

Stability N
storage conditions.
TWUQXVGHXWRUBR-

InChlKey [1]

UHFFFAOYSA-N
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Toxicological Information

Detailed toxicological data for Diethyl Malonimidate Dihydrochloride is not readily available.

The information provided is based on its classification and data for structurally related

compounds. It should be handled with the care required for a substance with its hazard

classifications.

Metric

Value

Species

Notes

LD50 (Oral)

No data available

LD50 (Dermal)

No data available

LC50 (Inhalation)

No data available

Primary Routes of

Exposure

Inhalation, skin
contact, eye contact,

ingestion.

Symptoms of

Exposure

May cause skin
redness and pain,
serious eye irritation
including redness and
watering, and
respiratory tract
irritation leading to
coughing and

shortness of breath.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Diethyl

Malonimidate Dihydrochloride to minimize exposure.
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Recommended Personal Protective Equipment

Wears »| Lab Coat

Wears Chemical-Resistant Gloves
- (e.g., Nitrile)

Researcher

Wears » Safety Goggles with
Side Shields

U :
o N95 Dust Mask or higher

(in poorly ventilated areas
or when creating dust)
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Alert Others &
Evacuate Immediate Area

[ Don Appropriate PPE ]

Cover Spill with
Inert Absorbent

Gently Scoop Material
into Waste Bag

Wipe Area with
Decontaminating Solution

Seal, Label, and Dispose
of Hazardous Waste

Remove PPE &
Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide to Safe Handling and Emergency Procedures]. BenchChem, [2025]. [Online PDF].

Available at: [https://www.benchchem.com/product/b077508#diethyl-malonimidate-
dihydrochloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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